2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE 98
2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE 98
Brand Name:
Vulcanchem
CAS No.:
115873-09-1
VCID:
VC0050988
InChI:
InChI=1S/C17H8F6N2O8/c18-16(19,20)15(17(21,22)23,7-1-3-9(13(26)27)11(5-7)24(30)31)8-2-4-10(14(28)29)12(6-8)25(32)33/h1-6H,(H,26,27)(H,28,29)
SMILES:
C1=CC(=C(C=C1C(C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])(C(F)(F)F)C(F)(F)F)[N+](=O)[O-])C(=O)O
Molecular Formula:
C17H8F6N2O8
Molecular Weight:
482.24 g/mol
2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE 98
CAS No.: 115873-09-1
Main Products
VCID: VC0050988
Molecular Formula: C17H8F6N2O8
Molecular Weight: 482.24 g/mol
| CAS No. | 115873-09-1 |
|---|---|
| Product Name | 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE 98 |
| Molecular Formula | C17H8F6N2O8 |
| Molecular Weight | 482.24 g/mol |
| IUPAC Name | 4-[2-(4-carboxy-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C17H8F6N2O8/c18-16(19,20)15(17(21,22)23,7-1-3-9(13(26)27)11(5-7)24(30)31)8-2-4-10(14(28)29)12(6-8)25(32)33/h1-6H,(H,26,27)(H,28,29) |
| Standard InChIKey | HTFPTCABXGMXOB-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])(C(F)(F)F)C(F)(F)F)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])(C(F)(F)F)C(F)(F)F)[N+](=O)[O-])C(=O)O |
| PubChem Compound | 14029052 |
| Last Modified | Nov 11 2021 |
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